Cas no 132644-88-3 ((Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I))

Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) is a highly effective catalyst for olefin metathesis reactions. It offers exceptional reactivity and selectivity, enabling the formation of complex alkene structures with high purity. This catalyst is known for its stability under various reaction conditions, making it suitable for both industrial and academic applications.
(Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) structure
132644-88-3 structure
Product Name:(Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I)
CAS No:132644-88-3
MF:C14H19Ir
MW:379.517659425735
MDL:MFCD01631287
CID:136638
Update Time:2025-06-18

(Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) Chemical and Physical Properties

Names and Identifiers

    • Iridium, [(1,2,5,6-h)-1,5-cyclooctadiene][(1,2,3,4,5-h)-1-methyl-2,4-cyclopentadien-1-yl]-
    • (Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I)
    • (METHYLCYCLOPENTADIENYL)(1,5-CYCLOOCTADIENE)IRIDIUM(I)
    • (Methylcyclopentadienyl)(1,5-cyclooctadiene)iridium(I)(-Ir)
    • (N-Methylcyclopentadienyl)(1.5-cyclooctadiene)iridium(I)
    • (Methylcyclopentadienyl)(1,5-cyclooctadiene)iridiuM(I),98%
    • (Methylcyclopentadienyl) (1,5-cyclooctadiene)iridiuM(I) (99.9%-Ir)
    • (METHYLCYCLOPENTADIENYL)(1,5-CYCLOOCTADIENE)IRIDIUM(I) (99.99% IR)
    • (Methylcyclopentadienyl)(1,5-cyclooctadiene)iridium(I),99%(99.9%-Ir)
    • ooctadiene)iridium(I)
    • MDL: MFCD01631287
    • Inchi: 1S/C8H12.C6H7.Ir/c1-2-4-6-8-7-5-3-1;1-6-4-2-3-5-6;/h1-2,7-8H,3-6H2;2-5H,1H3;/b2-1-,8-7-;;
    • InChI Key: UEOVGDMEQRSFHK-GCOBPYNFSA-N
    • SMILES: [C]1(C)[CH][CH][CH][CH]1.C1C=CCCC=CC1.[Ir] |c:7,11,^1:0,2,3,4,5|

Computed Properties

  • Exact Mass: 380.11200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: Not available
  • Melting Point: 38-40 ºC (hexane )
  • Boiling Point: 100°C 0,05mm
  • Flash Point: Not available
  • PSA: 0.00000
  • LogP: 4.08440
  • Solubility: Not determined
  • Vapor Pressure: Not available

(Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) Security Information

(Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) Pricemore >>

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(Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) Related Literature

Additional information on (Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I)

(Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) (CAS No. 132644-88-3): A Comprehensive Overview

(Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) (CAS No. 132644-88-3) is a highly versatile and well-studied organometallic compound that has garnered significant attention in the fields of catalysis, materials science, and medicinal chemistry. This compound, often referred to as MCP-COD-Ir(I), is characterized by its unique structure, which features an iridium(I) center coordinated to a methylcyclopentadienyl ligand and a 1,5-cyclooctadiene ligand. The combination of these ligands imparts remarkable stability and reactivity to the complex, making it an invaluable tool in various chemical processes.

The synthesis of (Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) typically involves the reaction of iridium(III) chloride with methylcyclopentadienyl sodium and 1,5-cyclooctadiene in a suitable solvent such as toluene or dichloromethane. This reaction proceeds through a series of well-defined steps, including ligand exchange and reduction, ultimately yielding the desired complex with high purity and yield. The synthetic route has been extensively optimized over the years to ensure reproducibility and scalability, making it accessible for both academic research and industrial applications.

In the realm of catalysis, (Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) has emerged as a powerful catalyst for a variety of organic transformations. One of its most notable applications is in the hydrogenation of unsaturated compounds. The iridium center's ability to activate hydrogen molecules and coordinate with unsaturated substrates enables efficient and selective hydrogenation reactions under mild conditions. Recent studies have demonstrated that this catalyst can achieve high turnover numbers and excellent enantioselectivity when used in conjunction with chiral ligands, making it particularly valuable in the synthesis of chiral pharmaceutical intermediates.

Beyond hydrogenation, (Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) has also shown promise in other catalytic processes such as C-H activation and cross-coupling reactions. The unique electronic properties of the iridium center allow it to facilitate these challenging transformations with high efficiency and selectivity. For instance, recent research has highlighted its role in the direct C-H arylation of arenes using aryl halides as coupling partners. This reaction pathway offers a more sustainable and cost-effective alternative to traditional palladium-based catalysts.

In the field of materials science, (Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) has been explored for its potential applications in luminescent materials and photovoltaic devices. The compound's strong luminescence properties make it an attractive candidate for use in organic light-emitting diodes (OLEDs). Studies have shown that incorporating this complex into OLED structures can significantly enhance device performance by improving light emission efficiency and stability. Additionally, its ability to absorb light in the visible spectrum makes it a promising candidate for use in dye-sensitized solar cells (DSSCs), where it can serve as a photosensitizer to improve energy conversion efficiency.

The medicinal chemistry community has also taken a keen interest in (Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I)

Despite its numerous advantages, the use of (Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) is not without challenges. One major issue is its sensitivity to air and moisture, which can lead to degradation and loss of catalytic activity. To address this challenge, researchers have developed various strategies such as encapsulation in protective matrices or immobilization on solid supports to enhance its stability under practical conditions. These approaches have shown promising results in improving the longevity and reusability of the catalyst.

In conclusion, (Methylcyclopentadienyl)-(1,5-cyclooctadiene)iridium(I) (CAS No. 132644-88-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and properties make it an indispensable tool in catalysis, materials science, and medicinal chemistry. Ongoing research continues to uncover new possibilities for this remarkable complex, further solidifying its importance in modern chemical science.

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